Cas no 4318-37-0 (1-methyl-1,4-diazepane)

• Product Name: 1-methyl-1,4-diazepane
• CAS No: 4318-37-0
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00059810
• CID: 44934
• PubChem ID: 228349
• Update Time: 2025-10-21

1-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1,4-diazepane
• N-Methylhomopiperazine
• 1,4-Diaza-1-methylcycloheptane
• 1-Methylhomopiperazine
• Hexahydro-1-methyl-1H-1,4-diazepine
• N-methyl homopiperazine
• 1H-1,4-Diazepine, hexahydro-1-methyl-
• FXHRAKUEZPSMLJ-UHFFFAOYSA-N
• 1-methyl-1,4-diazaperhydroepine
• C6H14N2
• methylhomopiperazine
• NSC21211
• N-methylhomopiperizine
• 4-methylhomopiperazine
• 1-Methylhomopiperizine
• N-methyl-homopiperazine
• N-methylhomo-piperazine
• N-methyl,homopiperazine
• Methyl-1,4-diazepane
• 1-methyl-homopiperazine
• 1-methyl homopiperazine
• 1-methylhexahydro-1H-1,4-diazepine
• CS-W013631
• 1-methylhexahydro-1,4-diazepine
• 1-N-methyl-[1,4]diazepan
• N-methyl-1,4-diazacycloheptane
• A826201
• 1-methyl 1,4-diazepane
• TS-01587
• M0751
• 1-methyl[1,4]diazepane
• MFCD00059810
• 4-methyl(hexahydro-1,4-diazepine)
• hexahydro-1-methyl-1H-1, 4-diazepine
• SY002818
• FT-0606837
• F0001-1191
• 1-methylperhydro-1,4-diazepine
• 1-Methylhomopiperazine, 97%
• 1-methyl-[1,4]diazepane
• EN300-20618
• AC-989
• SCHEMBL40173
• 4-methyl-[1,4]-diazepane
• 1-methylperhydro[1,4]-diazepine
• DTXSID80281294
• 4318-37-0
• 1-methyl-hexahydro-1,4-diazapine
• 1-Methyl-1,4-diazepane #
• Q-101283
• 1-methyl-[1,4]-diazepane
• Z104479254
• AMY31990
• 1-methyl-1,4-diazepan
• 1-methyl-hexahydro-1,4-diazepine
• NSC-21211
• AKOS000120148
• BBL004956
• STL124115
• ALBB-022359
• 1-methyl-1,4-diazepane

• MDL： MFCD00059810
• Inchi： 1S/C6H14N2/c1-8-5-2-3-7-4-6-8/h7H,2-6H2,1H3
• InChI Key： FXHRAKUEZPSMLJ-UHFFFAOYSA-N
• SMILES： N1(C)CCNCCC1

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 0.918 g/mL at 25 °C(lit.)
• Melting Point: 33
• Boiling Point: 164°C
• Flash Point: Fahrenheit: 113 ° f
  Celsius: 45 ° c
  
• Refractive Index: n20/D 1.477(lit.)
• PSA: 15.27000
• LogP: 0.17820
• Solubility: Uncertain

1-methyl-1,4-diazepane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H302-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-22-34
• Safety Instruction： S16-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8 (3)
• PackingGroup：II
• Storage Condition：Store at room temperature
• Risk Phrases：R10; R22; R34
• Packing Group：II
• Safety Term：4.1

Additional information on 1-methyl-1,4-diazepane

Recent Advances in the Study of 1-Methyl-1,4-diazepane (CAS: 4318-37-0): A Comprehensive Research Brief

1-Methyl-1,4-diazepane (CAS: 4318-37-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest studies focusing on the synthesis, biological activity, and potential therapeutic applications of this compound. Recent literature highlights its role as a key intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of central nervous system (CNS) agents and antimicrobial drugs.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-methyl-1,4-diazepane, emphasizing its utility in the construction of novel piperazine-based scaffolds. The researchers employed a combination of reductive amination and cyclization techniques to achieve high yields and purity, which are critical for pharmaceutical applications. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its formulation in drug delivery systems.

In another groundbreaking study, researchers from the University of Cambridge (2024) demonstrated the potential of 1-methyl-1,4-diazepane as a modulator of GABA receptors. Using in vitro and in vivo models, the team showed that derivatives of this compound exhibit significant anxiolytic and anticonvulsant activities, with minimal side effects compared to existing therapeutics. These findings open new avenues for the development of safer and more effective treatments for anxiety disorders and epilepsy.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 1-methyl-1,4-diazepane as a key component in the synthesis of novel antimicrobial agents. The patent highlights the compound's ability to enhance the permeability of bacterial cell membranes, thereby increasing the efficacy of co-administered antibiotics. This discovery is particularly relevant in the context of rising antibiotic resistance, offering a promising strategy to combat multidrug-resistant pathogens.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 1-methyl-1,4-diazepane-based therapeutics. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize the compound's potential. Ongoing research is focused on optimizing synthetic routes and exploring novel derivatives with improved pharmacokinetic profiles.

In conclusion, 1-methyl-1,4-diazepane (CAS: 4318-37-0) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, from CNS therapeutics to antimicrobial agents, underscore its importance in modern drug discovery. Future studies should aim to bridge the gap between laboratory findings and clinical applications, ensuring that the benefits of this compound can be realized in real-world medical settings.